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Compound of Interest

Compound Name:
5-amino-2-

(trifluoromethoxy)benzoic Acid

Cat. No.: B3035288 Get Quote

An In-Depth Technical Guide to 2-Amino-5-(trifluoromethoxy)benzoic Acid: Structure,

Synthesis, and Application

Introduction
2-Amino-5-(trifluoromethoxy)benzoic acid, also known by its synonym 5-

(trifluoromethoxy)anthranilic acid, is an important fluorinated aromatic compound. Identified by

its CAS Number 83265-56-9, this molecule serves as a critical building block in the synthesis of

complex organic molecules, particularly within the pharmaceutical and materials science

sectors.[1] Its structure, which combines a benzoic acid, an aniline, and a trifluoromethoxy

group, offers a unique combination of reactivity and physicochemical properties that are highly

valued in modern medicinal chemistry.

The trifluoromethoxy (-OCF₃) group is a key feature, imparting enhanced lipophilicity and

metabolic stability to molecules.[2] These characteristics are crucial in drug design for

improving a compound's pharmacokinetic profile, such as its ability to cross cellular

membranes and resist metabolic breakdown in the body.[2][3] This guide provides a detailed

overview of the structure, properties, synthesis, and applications of 2-amino-5-

(trifluoromethoxy)benzoic acid for professionals in research and drug development.

Molecular Structure and Physicochemical
Properties
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The molecule consists of a benzene ring substituted with three functional groups: a carboxylic

acid (-COOH) at position 1, an amino group (-NH₂) at position 2, and a trifluoromethoxy group

(-OCF₃) at position 5. This specific arrangement of an amino group ortho to a carboxylic acid

defines it as an anthranilic acid derivative.
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Start: 2-Nitro-5-(trifluoromethoxy)benzoic acid

Dissolve in appropriate solvent
(e.g., Ethanol, Acetic Acid)

Add Reducing Agent
(e.g., SnCl₂·2H₂O in HCl, or H₂/Pd-C)

Heat reaction mixture
(e.g., Reflux)

Monitor reaction completion (TLC)

Work-up: Neutralize with base (e.g., NaOH)
to precipitate product

Isolate product by filtration

Purify by recrystallization

End: 2-Amino-5-(trifluoromethoxy)benzoic acid
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Reaction Mechanism Key

Ar-NO₂

Ar-NO

 + 2e⁻, 2H⁺ 
 - H₂O 

Ar-NHOH

 + 2e⁻, 2H⁺ 

Ar-NH₂

 + 2e⁻, 2H⁺ 
 - H₂O 

Ar = 5-(trifluoromethoxy)benzoic acid ring
Intermediates: Nitrosoarene, Phenylhydroxylamine

Representative Synthetic Transformation

2-Amino-5-(trifluoromethoxy)
benzoic acid

Amide-linked Inhibitor Scaffold

Amide Coupling
(e.g., HATU, EDCI)

Activated Carboxylic Acid
(R-CO-X)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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